1-Benzyl-3-[(1-thiophen-3-ylcyclopropyl)methyl]urea

• IUPAC Name: 1-benzyl-3-[(1-thiophen-3-ylcyclopropyl)methyl]urea
• InChI: InChI=1S/C16H18N2OS/c19-15(17-10-13-4-2-1-3-5-13)18-12-16(7-8-16)14-6-9-20-11-14/h1-6,9,11H,7-8,10,12H2,(H2,17,18,19)
• InChI Key: XUEKZEVVDCHTAO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CNC(=O)NCC2=CC=CC=C2)C3=CSC=C3
• Molecular Formula: C16H18N2OS
• Molecular Weight: 286.4 g/mol
• CAS No.: 2415464-37-6

Description

The compound “1-Benzyl-3-[(1-thiophen-3-ylcyclopropyl)methyl]urea” is a complex organic molecule that contains several functional groups. It has a benzyl group, a thiophene ring, a cyclopropyl group, and a urea group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement and connectivity of its atoms. The benzyl group, thiophene ring, cyclopropyl group, and urea group each contribute to the overall structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the reagents used. The benzyl group, thiophene ring, and urea group are all reactive and could participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These properties could include its melting point, boiling point, solubility in various solvents, and stability under different conditions.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a drug, its mechanism of action could involve binding to a specific protein or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. Proper safety measures should always be taken when working with chemicals.

Future Directions

The future research directions for this compound could involve studying its potential uses in various fields, such as medicine or materials science. This could involve conducting further experiments to understand its properties and behaviors.